Cas no 159329-00-7 ((2,6-Dichloro-3-methylphenyl)(methyl)sulfane)

• Product Name: (2,6-Dichloro-3-methylphenyl)(methyl)sulfane
• CAS No: 159329-00-7
• MF: C₈H₈Cl₂S
• MW: 207.12
• CID: 5081160
• PubChem ID: 54428804
• Update Time: 2026-03-01

(2,6-Dichloro-3-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,6-Dichloro-3-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H8Cl2S/c1-5-3-4-6(9)8(11-2)7(5)10/h3-4H,1-2H3
• InChI Key： WGAOQAGNCYUFOB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(Cl)=C1SC

Computed Properties

• Exact Mass: 205.9723768g/mol
• Monoisotopic Mass: 205.9723768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Additional information on (2,6-Dichloro-3-methylphenyl)(methyl)sulfane

Introduction to (2,6-Dichloro-3-methylphenyl)(methyl)sulfane (CAS No. 159329-00-7)

(2,6-Dichloro-3-methylphenyl)(methyl)sulfane, identified by its Chemical Abstracts Service (CAS) number CAS No. 159329-00-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This organosulfur compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents.

The molecular structure of (2,6-Dichloro-3-methylphenyl)(methyl)sulfane consists of a phenyl ring substituted with two chlorine atoms at the 2- and 6-positions, a methyl group at the 3-position, and a methylsulfanyl group. This particular arrangement imparts distinct reactivity and binding characteristics, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the exploration of sulfur-containing heterocycles and their derivatives due to their broad spectrum of biological activities. The presence of both chlorine and methyl groups on the aromatic ring enhances the electrophilicity of the molecule, facilitating various chemical transformations. These attributes have positioned (2,6-Dichloro-3-methylphenyl)(methyl)sulfane as a key building block in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been investigating its derivatives as candidates for treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The chloro substituents on the aromatic ring can participate in nucleophilic aromatic substitution reactions, allowing for further functionalization and diversification of the molecular structure.

Recent studies have highlighted the importance of (2,6-Dichloro-3-methylphenyl)(methyl)sulfane in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in cancer cells. By designing molecules that specifically target these kinases, researchers aim to develop effective anticancer therapies. The sulfur atom in this compound provides a versatile scaffold for designing such inhibitors.

The synthesis of (2,6-Dichloro-3-methylphenyl)(methyl)sulfane typically involves the reaction of 2,6-dichloro-3-methylbenzene with dimethyl disulfide in the presence of a suitable catalyst. This reaction proceeds via nucleophilic substitution, where the disulfide bond is cleaved to form the desired product. The choice of catalyst is critical to ensure high yield and purity, which are essential for pharmaceutical applications.

In addition to its synthetic utility, (2,6-Dichloro-3-methylphenyl)(methyl)sulfane has shown promise in material science applications. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis and coordination chemistry. These complexes can be employed in various industrial processes, including polymerization reactions and oxidation processes.

The biological activity of this compound has been further explored through computational modeling and high-throughput screening techniques. These methods allow researchers to rapidly assess the binding affinity of (2,6-Dichloro-3-methylphenyl)(methyl)sulfane and its derivatives to biological targets such as enzymes and receptors. Such studies have provided valuable insights into its potential therapeutic applications.

In conclusion, (2,6-Dichloro-3-methylphenyl)(methyl)sulfane (CAS No. 159329-00-7) is a multifaceted compound with significant implications in organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.